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Compound of Interest

Compound Name: Latanoprost ethyl amide-d4

Cat. No.: B10767590 Get Quote

This technical guide provides comprehensive information on Latanoprost ethyl amide-d4, a

deuterated analog of a prostaglandin F2α agonist. It is intended for researchers, scientists, and

professionals in drug development, offering insights into its properties, safety, handling, and

application in experimental settings.

Compound Identification and Physicochemical
Properties
Latanoprost ethyl amide-d4 is the deuterated form of Latanoprost ethyl amide. The

incorporation of four deuterium atoms provides a stable isotopic label, making it an ideal

internal standard for mass spectrometry-based quantification of Latanoprost ethyl amide in

biological samples.[1][2] Latanoprost ethyl amide itself is an analog of Latanoprost, where the

C-1 carboxyl group is modified to an N-ethyl amide.[3][4]

Table 1: Physicochemical Data for Latanoprost Ethyl Amide-d4
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Property Value

Formal Name
N-ethyl-9α,11α,15S-trihydroxy-17-phenyl-

18,19,20-trinor-prost-5Z-en-1-amide-3,3,4,4-d4

Chemical Formula C₂₅H₃₄D₄NO₄

Formula Weight 420.6 g/mol

Purity ≥99% deuterated forms (d₁-d₄)

Formulation A solution in ethanol

Solubility
DMF: 30 mg/ml; DMSO: 50 mg/ml; Ethanol: 30

mg/ml; PBS (pH 7.2): 0.2 mg/ml

Storage -20°C

Stability ≥ 2 years

(Data sourced from Cayman Chemical product information.)[2]

Safety, Handling, and Storage
While a specific safety data sheet (SDS) for Latanoprost ethyl amide-d4 is not publicly

available, the safety profile is expected to be similar to its non-deuterated counterpart,

Latanoprost ethyl amide, and the parent compound, Latanoprost.[5] Latanoprost is classified as

toxic if swallowed and is suspected of damaging fertility or the unborn child.[6]

Table 2: Hazard Identification and Precautionary Statements
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Hazard GHS Classification Precautionary Statements

Acute Oral Toxicity Category 3

P264: Wash hands thoroughly

after handling.[7] P270: Do not

eat, drink or smoke when using

this product.[6][7] P301+P310:

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[6]

Reproductive Toxicity Category 2

P201: Obtain special

instructions before use.[6]

P202: Do not handle until all

safety precautions have been

read and understood. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.[5][6]

P308+P313: IF exposed or

concerned: Get medical

advice/attention.[6]

Eye Irritation Category 2A

P264: Wash thoroughly after

handling.[5]

P305+P351+P338: If in eyes:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[5]

Flammability Flammable Liquid 2

P210: Keep away from

heat/sparks/open flames/hot

surfaces. - No smoking.[5]

Storage and Handling:

Store the unopened product at -20°C.[2]

It is recommended to handle this compound in a laboratory hood.
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Avoid direct contact with the skin and eyes by wearing appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses.

For long-term storage, it is recommended to store Latanoprost and its analogs as a solution

in an organic solvent at -20°C.

Biological Activity and Signaling Pathway
Latanoprost and its analogs are potent agonists of the Prostaglandin F2α (FP) receptor, a G-

protein coupled receptor (GPCR).[8][9][10] The activation of the FP receptor is the primary

mechanism for the therapeutic effects of these compounds, such as reducing intraocular

pressure in the treatment of glaucoma.[9][10]

Upon agonist binding, the FP receptor couples to the Gq family of G-proteins, which in turn

activates Phospholipase C (PLC).[8][11][12] PLC catalyzes the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol

trisphosphate (IP₃) and diacylglycerol (DAG).[8] IP₃ binds to its receptors on the endoplasmic

reticulum, leading to the release of stored calcium (Ca²⁺) into the cytoplasm.[8][11] The

increase in intracellular Ca²⁺, along with DAG, activates Protein Kinase C (PKC) and other

downstream signaling cascades, ultimately leading to various cellular responses.[11]
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Caption: Prostaglandin F2α (FP) Receptor Signaling Pathway.

Experimental Protocols
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Latanoprost ethyl amide-d4 is primarily used as an internal standard in bioanalytical

methods, such as liquid chromatography-mass spectrometry (LC-MS), for the accurate

quantification of the non-deuterated form of the compound.[13][14] The use of a deuterated

internal standard is considered the gold standard in quantitative mass spectrometry as it co-

elutes with the analyte, effectively compensating for variations in sample preparation, matrix

effects, and instrument response.[13][14][15]

Quantification of Latanoprost Ethyl Amide in Plasma by
LC-MS/MS
This protocol provides a general methodology for the quantification of Latanoprost ethyl amide

in a biological matrix using Latanoprost ethyl amide-d4 as an internal standard.

4.1.1. Materials and Reagents

Latanoprost ethyl amide (analyte)

Latanoprost ethyl amide-d4 (internal standard)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid, LC-MS grade

Ultrapure water

Control plasma (e.g., human, rat)

4.1.2. Preparation of Stock and Working Solutions

Primary Stock Solutions (1 mg/mL):

Accurately weigh the required amount of Latanoprost ethyl amide and Latanoprost ethyl
amide-d4 and dissolve in methanol to obtain a final concentration of 1 mg/mL for each.

Working Standard Solutions:
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Prepare a series of working standard solutions of Latanoprost ethyl amide by serial

dilution of the primary stock solution with 50:50 (v/v) methanol:water. These will be used to

construct the calibration curve.

Internal Standard (IS) Working Solution (e.g., 100 ng/mL):

Dilute the Latanoprost ethyl amide-d4 primary stock solution with methanol to achieve

the desired concentration.

4.1.3. Sample Preparation (Protein Precipitation)

To 50 µL of plasma sample (blank, calibration standard, or unknown sample), add 10 µL of

the IS working solution.

Vortex briefly.

Add 150 µL of cold acetonitrile to precipitate the plasma proteins.[16]

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.[16]

Transfer the supernatant to a new microcentrifuge tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

4.1.4. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to ensure separation from matrix components.
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Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Positive

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions: To be determined by direct infusion of the analyte and internal standard.

For example:

Latanoprost ethyl amide: [M+H]⁺ > product ion

Latanoprost ethyl amide-d4: [M+H]⁺ > product ion (with a 4 Da mass shift)

4.1.5. Data Analysis

Construct a calibration curve by plotting the peak area ratio (analyte/internal standard)

against the concentration of the calibration standards.

Determine the concentration of Latanoprost ethyl amide in the unknown samples by

interpolating their peak area ratios from the calibration curve.
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Caption: Bioanalytical Workflow for Quantification using an Internal Standard.
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Disclaimer
The information provided in this technical guide is for research purposes only and is based on

publicly available data for similar compounds. A specific Safety Data Sheet (SDS) for

Latanoprost ethyl amide-d4 was not found. It is crucial to obtain and consult the SDS

provided by the supplier before handling this compound. All laboratory work should be

conducted by trained professionals in a suitably equipped facility, following all applicable safety

guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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